9-Keto-latanoprost

• Molecular Formula: C26H38O5
• Molecular Weight: 430.6 g/mol
• InChI: InChI=1S/C26H38O5/c1-19(2)31-26(30)13-9-4-3-8-12-22-23(25(29)18-24(22)28)17-16-21(27)15-14-20-10-6-5-7-11-20/h3,5-8,10-11,19,21-23,25,27,29H,4,9,12-18H2,1-2H3/b8-3-/t21-,22+,23+,25+/m0/s1
• InChIKey: ZSGHYOSSOMJHCF-KEMWZPBQSA-N

9-Keto-latanoprost Compound Overview: Identity, Class, and Core Analytical Utility

9-Keto-latanoprost (CAS 141074-06-8) is an oxidative derivative of the F-prostaglandin (FP) receptor agonist latanoprost, characterized by a ketone substitution at the C-9 position of the cyclopentane ring . Its primary value in scientific and industrial contexts lies not as a therapeutic candidate but as a high-purity analytical reference standard [1], essential for impurity profiling and stability-indicating method validation during the quality control of latanoprost active pharmaceutical ingredients (APIs) and ophthalmic formulations [2].

EP receptor probe – prodrug of 17-phenyl trinor PGE₂, selectively engages EP1/EP3 pathways for ocular model studies.

Impurity reference standard – latanoprost EP impurity 7, suitable for forced-degradation and method validation.

FP agonist differentiation – avoids FP receptor cross-talk; supports EP vs FP pathway discrimination in pharmacology.

• [1] Latanoprost Impurity 7. Product Information. Kuujia.com. CAS 141074-06-8. View Source
• [2] Kudłak, B. et al. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. Pharmaceuticals (Basel). 2025 Apr 24;18(5):619. View Source

Why 9-Keto-latanoprost Cannot Be Substituted by Other Latanoprost-Related Compounds in Analytical Applications

Substituting 9-Keto-latanoprost with a generic 'latanoprost impurity' or another related substance is scientifically invalid due to its unique chemical identity and distinct chromatographic behavior. As a specific oxidation product, 9-Keto-latanoprost requires a separate, well-characterized reference standard to ensure accurate identification and quantification . Regulatory guidelines (e.g., ICH) mandate the use of identified impurities like 9-Keto-latanoprost for method validation and routine quality control [1]. Using an uncharacterized or incorrect reference would lead to failed system suitability tests, inaccurate impurity quantification, and non-compliance with pharmaceutical quality standards, thereby risking batch rejection or regulatory action [2].

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Receptor profile inversion

Latanoprost and other FP agonists target FP receptors; 9-keto-latanoprost acid preferentially activates EP1/EP3. Substitution may shift model outcome from EP-mediated to FP-mediated.

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Prodrug equivalence misperception

Both are isopropyl esters, but hydrolysis releases pharmacologically distinct acids. The same ester functionality does not imply interchangeable receptor pharmacology.

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Metabolic context confusion

9-Keto-latanoprost is not an inactive metabolite; it retains EP activity unlike 15-keto-latanoprost. Using 15-keto as substitute may misrepresent EP-mediated responses.

• [1] Latanoprost Impurity 7. Product Information. Kuujia.com. CAS 141074-06-8. View Source
• [2] Kudłak, B. et al. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. Pharmaceuticals (Basel). 2025 Apr 24;18(5):619. View Source

Quantitative Evidence for 9-Keto-latanoprost: Differentiated Value in Analytical Method Validation

Analytical Method Validation: 9-Keto-latanoprost (15-ketolatanoprost) as a Critical Impurity in Latanoprost Eye Drops

A 2025 study developed and validated a specific HPLC method for the simultaneous quantification of latanoprost and six related substances, including 9-Keto-latanoprost (referred to as 15-ketolatanoprost), in antiglaucoma eye drops [1]. This method enables the separation and quantification of 9-Keto-latanoprost from latanoprost and other impurities, a prerequisite for regulatory-compliant quality control [1].

Receptor selectivity

Reported

17-phenyl-trinor PGE₂ Ki EP1 14 nM (mouse), EP3 3.7 nM (mouse); Latanoprost acid FP Ki 98 nM

Supports EP receptor probe selection; FP affinity context differs notably.

Radioligand displacement, recombinant receptors

Evidence Dimension	Analytical Method Linearity and Sensitivity
Target Compound Data	Linearity range: 0.05–2.77 µg/mL; Detection limit (LOD): 0.025 µg/mL; Quantification limit (LOQ): 0.35 µg/mL
Comparator Or Baseline	Latanoprost API: Linearity range: 40–60 µg/mL; LOD: 0.025 µg/mL; LOQ: 0.35 µg/mL
Quantified Difference	The method demonstrates a specific linear range for 9-Keto-latanoprost at impurity levels, distinct from the API's range, with a correlation coefficient of r = 0.999 for all analytes.
Conditions	HPLC-UV (210 nm) with combined chiral/cyano stationary phase; Reverse-phase gradient elution; Validated per EMA/ICH Q2 guidelines.

Why This Matters

This method provides the quantitative framework necessary for using 9-Keto-latanoprost as a reference standard, ensuring the accurate and reliable control of this specific impurity in commercial latanoprost products.

• [1] Kudłak, B. et al. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. Pharmaceuticals (Basel). 2025 Apr 24;18(5):619. View Source

Commercial Batch Analysis: Quantitative Presence of 9-Keto-latanoprost (Impurity F) in Branded Latanoprost

Analysis of commercial latanoprost ophthalmic solutions (Xalatan) revealed quantifiable levels of 9-Keto-latanoprost (designated Impurity F), confirming its presence as a real-world degradation product or process impurity [1]. This underscores the need for its specific measurement.

Functional EP1 agonism

Assay context

Dose-dependent IOP reduction via EP1 in feline model; response profile distinct from FP agonist fluprostenol

Reported EP-mediated IOP endpoint context; model-specific outcome.

Topical 12.5–50 µg/eye, normal cat eyes

Evidence Dimension	Impurity Content in Commercial Product
Target Compound Data	Xalatan Batch 1: 2.27%; Xalatan Batch 2: 2.93% (reported as Impurity F)
Comparator Or Baseline	Total impurities: 3.9% (Batch 1); 4.0% (Batch 2). Reporting threshold: 0.1%.
Quantified Difference	9-Keto-latanoprost (Impurity F) constitutes a major fraction (58-73%) of the total measured impurities in these batches.
Conditions	Analysis of commercial Xalatan batches using validated HPLC method.

Why This Matters

This data demonstrates that 9-Keto-latanoprost is not merely a theoretical impurity but a significant, quantifiable component in commercial drug products, directly justifying its procurement for accurate batch release testing.

• [1] Kudłak, B. et al. Table 12. Pharmaceuticals (Basel). 2025 Apr 24;18(5):619. View Source

Regulatory and Pharmacopoeial Recognition: 9-Keto-latanoprost as a Designated Impurity

9-Keto-latanoprost is recognized in pharmaceutical quality control frameworks as Latanoprost Impurity 7, or Impurity F in the European Pharmacopoeia (Ph. Eur.) context [1]. Its identification and control are mandated for compliance with ICH guidelines on impurities in new drug substances [2].

Prodrug activation

Class-level inference

Corneal permeability comparable for isopropyl esters (Papp ~2–5 ×10⁻⁶ cm/s); hydrolysis rate not significantly altered by 9-keto group

Activation kinetics similar; differentiation resides in liberated acid pharmacology.

Excised human cornea in vitro

Evidence Dimension	Regulatory Status and Classification
Target Compound Data	Classified as a specified impurity (Impurity F / Impurity 7) in latanoprost monographs.
Comparator Or Baseline	Unspecified impurities: Subject to a general reporting/identification threshold (e.g., ≤0.10%).
Quantified Difference	As a specified impurity, 9-Keto-latanoprost requires a dedicated reference standard for accurate quantification, unlike unspecified impurities which may be estimated via relative response factors.
Conditions	Regulatory context: ICH Q3A(R2) guidelines on impurities, and specific monographs for Latanoprost (Ph. Eur., USP).

Why This Matters

The regulatory designation as a specific, named impurity makes the procurement of a certified 9-Keto-latanoprost reference standard a non-negotiable requirement for any laboratory conducting pharmaceutical quality control or stability studies on latanoprost products.

• [1] Kudłak, B. et al. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. Pharmaceuticals (Basel). 2025 Apr 24;18(5):619. View Source
• [2] Latanoprost Impurity 7. Product Information. Kuujia.com. CAS 141074-06-8. View Source

Primary Application Scenarios for Procuring 9-Keto-latanoprost

Pharmaceutical Quality Control (QC) Batch Release Testing

Procurement of 9-Keto-latanoprost is essential for QC laboratories to perform accurate quantification of Impurity F/Impurity 7 in latanoprost API and finished ophthalmic solutions, ensuring compliance with ICH Q3A(R2) guidelines. As demonstrated by its quantifiable presence in commercial products [1], a certified reference standard is required to validate analytical methods and confirm that impurity levels are within acceptable limits for batch release [2].

Analytical Method Development and Validation

Scientists developing new or improved HPLC, UPLC, or LC-MS methods for latanoprost must use a pure 9-Keto-latanoprost standard to establish system suitability, determine retention time specificity, and assess method linearity and sensitivity for this specific impurity. The validated method described by Kudłak et al. [1] serves as a benchmark for such work, confirming the need for this precise reference material.

Forced Degradation and Stability Studies

In forced degradation studies (e.g., oxidative, thermal, photolytic stress) of latanoprost formulations, 9-Keto-latanoprost may be a primary degradation product. Its reference standard is therefore critical for stability-indicating method development, as confirmed by the method's ability to detect it after exposure to oxidizing agents [1]. This allows researchers to accurately profile the degradation pathway and determine product shelf-life and appropriate storage conditions.

Comparative Impurity Profiling of Generic Formulations

For generic drug manufacturers, demonstrating pharmaceutical equivalence to the reference listed drug (RLD) often requires a detailed impurity profile. Procurement of 9-Keto-latanoprost allows for the direct, quantitative comparison of its levels in a generic formulation versus the innovator product (e.g., Xalatan), where its presence is well-documented [1]. This data is a key component of Abbreviated New Drug Applications (ANDAs).

Application

Selection Property

Validation Focus

EP vs FP ocular pathway studies

EP1/EP3-selective prodrug

IOP response pathway discrimination in models

FP receptor selectivity control

FP-inactive prodrug (with EP blockade)

EP/FP crosstalk validation in screening panels

Latanoprost impurity profiling

EP impurity 7 reference standard

HPLC/GC-MS purity verification

EP receptor signaling studies

EP1/EP3 agonist probe

Phosphoinositide hydrolysis / cAMP assay context

• [1] Kudłak, B. et al. Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. Pharmaceuticals (Basel). 2025 Apr 24;18(5):619. View Source
• [2] Latanoprost Impurity 7. Product Information. Kuujia.com. CAS 141074-06-8. View Source